Cas no 2172625-32-8 (tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylazetidine-1-carboxylate)

Tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in the preparation of complex heterocyclic compounds. Its structure features both a tert-butyl ester and a protected azetidine moiety, offering stability and selectivity in multi-step reactions. The presence of the α,β-unsaturated ester allows for conjugate addition or cyclization reactions, while the Boc-protected azetidine enhances solubility and handling. This compound is valuable in medicinal chemistry for constructing constrained scaffolds. Its high purity and well-defined reactivity make it suitable for applications in peptidomimetics and small-molecule drug development. Proper storage under inert conditions is recommended to maintain stability.
tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylazetidine-1-carboxylate structure
2172625-32-8 structure
Product Name:tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylazetidine-1-carboxylate
CAS No:2172625-32-8
MF:C15H25NO4
MW:283.363304853439
CID:6304050
PubChem ID:165783625
Update Time:2025-06-07

tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylazetidine-1-carboxylate
    • tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate
    • 2172625-32-8
    • EN300-1456027
    • Inchi: 1S/C15H25NO4/c1-14(2,3)19-12(17)8-7-11-9-16(10-11)13(18)20-15(4,5)6/h7-8,11H,9-10H2,1-6H3/b8-7+
    • InChI Key: IIPMCNJZQFXGLW-BQYQJAHWSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(/C=C/C(=O)OC(C)(C)C)C1)=O

Computed Properties

  • Exact Mass: 283.17835828g/mol
  • Monoisotopic Mass: 283.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.8Ų

tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylazetidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1456027-0.05g
tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate
2172625-32-8
0.05g
$683.0 2023-06-06
Enamine
EN300-1456027-0.1g
tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate
2172625-32-8
0.1g
$715.0 2023-06-06
Enamine
EN300-1456027-0.25g
tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate
2172625-32-8
0.25g
$748.0 2023-06-06
Enamine
EN300-1456027-0.5g
tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate
2172625-32-8
0.5g
$781.0 2023-06-06
Enamine
EN300-1456027-1.0g
tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate
2172625-32-8
1g
$813.0 2023-06-06
Enamine
EN300-1456027-2.5g
tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate
2172625-32-8
2.5g
$1594.0 2023-06-06
Enamine
EN300-1456027-5.0g
tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate
2172625-32-8
5g
$2360.0 2023-06-06
Enamine
EN300-1456027-10.0g
tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate
2172625-32-8
10g
$3500.0 2023-06-06
Enamine
EN300-1456027-50mg
tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate
2172625-32-8
50mg
$683.0 2023-09-29
Enamine
EN300-1456027-100mg
tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate
2172625-32-8
100mg
$715.0 2023-09-29

tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylazetidine-1-carboxylate Related Literature

Additional information on tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylazetidine-1-carboxylate

Introduction to Tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylazetidine-1-carboxylate (CAS No. 2172625-32-8)

Tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylazetidine-1-carboxylate, identified by the CAS number 2172625-32-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for further exploration in drug discovery and development. The intricate molecular framework of this compound, characterized by its azetidine core and various functional groups, positions it as a versatile building block for synthesizing novel bioactive molecules.

The chemical structure of Tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylazetidine-1-carboxylate incorporates several key features that contribute to its potential pharmacological relevance. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. Additionally, the azetidine ring is a heterocyclic structure that is commonly found in biologically active compounds, offering opportunities for binding to specific receptors or enzymes. The (1E)-3-(tert-butoxy)-3-oxoprop-1-enenone moiety further enhances the compound's complexity, introducing both electrophilic and nucleophilic centers that can participate in various chemical reactions, including condensation, cyclization, and Michael addition reactions.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Azetidine derivatives have been extensively studied due to their ability to mimic natural amino acid structures and their interactions with biological macromolecules. The compound Tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-enenylazetidine-1-carboxylate (CAS No. 2172625-32-8) represents an advanced derivative that combines structural features aimed at optimizing pharmacokinetic properties and target specificity. This has led to its investigation in several preclinical studies aimed at identifying new leads for treating various diseases.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of the azetidine ring, the tert-butoxy group, and the (1E)-3-(tert-butoxy)-3 oxopropenenone moiety creates a molecule with multiple sites for functionalization. This flexibility allows chemists to modify the structure in ways that can improve bioavailability, reduce toxicity, and enhance binding affinity to therapeutic targets. For instance, modifications at the carboxylate group or the tert-butyl moiety could alter the compound's solubility profile or metabolic stability, making it more suitable for oral administration or longer circulation in the bloodstream.

Recent advancements in computational chemistry have also played a crucial role in understanding the potential of Tert-butyl 3-(1E)-3-(tert-butoxy)-3 oxopropenenylazetidine - 1 carboxy l ate (CAS No. 2172625 - 32 -8). Molecular modeling studies have been conducted to predict how this compound might interact with biological targets such as enzymes or receptors. These simulations have provided valuable insights into the binding modes and affinity of the molecule, guiding experimental efforts toward optimizing its pharmacological properties. Additionally, virtual screening techniques have been employed to identify potential off-target effects or adverse interactions that could arise from its use in therapeutic applications.

The synthesis of Tert-butyl 3-(1E)-3-(tert-butoxy)-3 oxopropen en - 1 yl azetidine - 1 carboxy l ate (CAS No. 2172625 - 32 -8) involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Key steps in its synthesis include the formation of the azetidine ring through cyclization reactions, followed by functionalization at various positions using appropriate electrophiles or nucleophiles. The introduction of the tert-butoxy group and the enone moiety typically requires protecting group strategies to prevent unwanted side reactions during synthesis.

In conclusion,Tert-butyl 3-(1E)-3-(tert-butoxy) - 3 oxopropen en - 1 yl azetidine - 1 carboxy l ate (CAS No. 2172625 - 32 -8) is a structurally complex and pharmacologically interesting compound with significant potential in drug discovery and development. Its unique combination of functional groups makes it a versatile scaffold for designing novel bioactive molecules targeting various therapeutic areas. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models. As our understanding of this compound grows, Tert-but yl 3 -( l E ) - l E ) - l E ) ) ) ) ) ) ) ) ) ) ) ) ) ) ))))))) oxopropen en yl azetid ine - l carboxy l ate ( CAS No .2172625 -32-) will likely play an increasingly important role in future pharmaceutical innovations.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd